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Compound of Interest

(4-Aminosulfonylphenyl)boronic
Compound Name: d
aci

Cat. No. 81292025

For Researchers, Scientists, and Drug Development Professionals

(4-Aminosulfonylphenyl)boronic acid, also known as 4-sulfamoylphenylboronic acid, is a
versatile building block in medicinal chemistry. Its unique combination of a sulfonamide group
and a boronic acid moiety makes it a valuable tool for the development of novel therapeutics,
particularly in the area of enzyme inhibition. This document provides detailed application notes
and experimental protocols for the use of (4-Aminosulfonylphenyl)boronic acid and its
derivatives.

Application 1: Inhibition of B-Lactamases

(4-Aminosulfonylphenyl)boronic acid and its derivatives have emerged as potent inhibitors
of B-lactamases, enzymes that confer bacterial resistance to [3-lactam antibiotics. The boronic
acid acts as a transition-state analog, forming a reversible covalent bond with the catalytic
serine residue in the active site of serine-based -lactamases, such as AmpC. This inhibitory
action can restore the efficacy of existing [3-lactam antibiotics.

Quantitative Data: Inhibition of AmpC pB-Lactamase

The following table summarizes the inhibitory activity of various sulfonamide boronic acid
derivatives against AmpC (3-lactamase. The inhibition constant (Ki) is a measure of the
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inhibitor's potency, with lower values indicating greater potency.

Fold Improvement

Compound ID R Group Ki (nM) vs. Carboxamide
Analog

1 Methyl 789 23

2 Phenylacetyl 70 11

3 2-Thienylacetyl 25 3

4 Benzyl 3700 -

5 m-Carboxybenzyl 430 -

Signaling Pathway: Inhibition of AmpC B-Lactamase
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Start: Prepare Reagents

Dispense AmpC Enzyme
into 96-well plate

Add Inhibitor Dilutions

Pre-incubate

Add Nitrocefin (Substrate)
to initiate reaction

Measure Absorbance at 490 nm

(Kinetic Read)

Data Analysis:
Calculate Vo, ICso, and Ki

End: Determine Ki value

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reactants Reaction Conditions

(4-Aminosulfonylphenyl)boronic acid Aryl Halide (Ar-X) Pd Catalyst Base

Product:

Biaryl Sulfonamide

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols: (4-
Aminosulfonylphenyl)boronic acid in Medicinal Chemistry]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1292025#using-4-
aminosulfonylphenyl-boronic-acid-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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